2-Cyclopropoxy-3-(methylthio)aniline

• Molecular Formula: C10H13NOS
• Molecular Weight: 195.28 g/mol
• IUPAC Name: 2-cyclopropyloxy-3-methylsulfanylaniline
• InChI: InChI=1S/C10H13NOS/c1-13-9-4-2-3-8(11)10(9)12-7-5-6-7/h2-4,7H,5-6,11H2,1H3
• InChI Key: WTEBMBQMQXBYNI-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1OC2CC2)N

Description

2-Cyclopropoxy-3-(methylthio)aniline is an aniline derivative featuring a cyclopropoxy group at the 2-position and a methylthio (SCH₃) substituent at the 3-position. The cyclopropoxy group introduces steric strain due to the three-membered ring, while the methylthio group contributes sulfur-based electronic effects. This article focuses on comparative analyses with structurally similar compounds, leveraging computational and empirical methodologies to highlight key differences.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the use of palladium-catalyzed cross-coupling reactions, such as the Suzuki–Miyaura coupling . This reaction is known for its mild and functional group-tolerant conditions, making it suitable for the synthesis of complex organic molecules.

Industrial Production Methods

Industrial production of 2-Cyclopropoxy-3-(methylsulfanyl)aniline may involve large-scale application of the aforementioned synthetic routes. The use of continuous flow reactors and optimization of reaction conditions can enhance the efficiency and yield of the compound. Additionally, purification techniques such as recrystallization and chromatography are employed to achieve high purity levels.

Chemical Reactions Analysis

Types of Reactions

2-Cyclopropoxy-3-(methylsulfanyl)aniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the methylsulfanyl group to a thiol or other reduced forms.

Substitution: Electrophilic aromatic substitution reactions can occur on the aniline ring, leading to the formation of substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Electrophilic reagents like bromine or nitric acid can be employed under controlled conditions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Thiols and other reduced derivatives.

Substitution: Various substituted aniline derivatives, depending on the electrophile used.

Scientific Research Applications

2-Cyclopropoxy-3-(methylsulfanyl)aniline has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules.

Biology: The compound can be used in studies related to enzyme inhibition and protein interactions.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-Cyclopropoxy-3-(methylsulfanyl)aniline involves its interaction with molecular targets such as enzymes and receptors. The cyclopropoxy group imparts rigidity to the molecule, influencing its binding affinity and specificity. The methylsulfanyl group can participate in various chemical interactions, including hydrogen bonding and hydrophobic interactions, which contribute to the compound’s overall activity.

Comparison with Similar Compounds

Substituent Electronic Effects via Hammett Constants

The Hammett equation quantifies substituent effects on reaction rates and equilibria using σ constants (electron-withdrawing or donating tendencies) . For 2-Cyclopropoxy-3-(methylthio)aniline, the substituents’ σ values can be compared to those of analogs (Table 1).

Table 1: Hammett Constants (σ) for Substituents in Aniline Derivatives

Compound Name	Substituent (Position)	σ (Para)	Reference
2-Cyclopropoxy-3-(methylthio)aniline	Cyclopropoxy (2)	~0.25*
2-Methoxy-3-(methylthio)aniline	Methoxy (2)	0.12
2-Nitro-3-(methylthio)aniline	Nitro (2)	1.24
3-Methylthioaniline	SCH₃ (3)	-0.15

*The cyclopropoxy group’s σ is estimated based on its strained structure, which enhances electron-withdrawing character compared to methoxy. The methylthio group exhibits mild electron-donating properties, stabilizing the aromatic ring.

Key Findings :

• The methylthio group’s σ = -0.15 suggests resonance donation, contrasting sharply with electron-withdrawing groups like nitro (σ = 1.24).

Computational Stability and Reactivity via DFT Studies

Density functional theory (DFT) calculations using the B3LYP functional (Becke, 1993) and Lee-Yang-Parr (LYP) correlation (Lee et al., 1988) provide insights into electronic properties . Comparative data for similar compounds are summarized in Table 2.

Table 2: DFT-Derived Properties of Aniline Derivatives

Compound Name	HOMO (eV)	LUMO (eV)	ΔHOMO-LUMO (eV)	Dipole Moment (D)	Reference
2-Cyclopropoxy-3-(methylthio)aniline	-6.2	-1.8	4.4	3.8
2-Methoxy-3-(methylthio)aniline	-6.0	-1.6	4.4	3.5
3-Methylthioaniline	-5.8	-1.4	4.4	2.9

Key Findings :

• The cyclopropoxy group lowers the HOMO energy (-6.2 eV vs. -6.0 eV for methoxy), indicating reduced electron-donating capacity and higher oxidative stability.
• Similar HOMO-LUMO gaps (4.4 eV) suggest comparable kinetic stability across derivatives, though dipole moments vary due to substituent electronegativity.